N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[1-[1-(3-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C20H20FN5O2S/c21-14-3-1-4-16(11-14)26-13-18(23-24-26)20(28)25-8-6-15(7-9-25)22-19(27)12-17-5-2-10-29-17/h1-5,10-11,13,15H,6-9,12H2,(H,22,27)
• InChI Key: JLARMLGAYDPZLE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CC2=CC=CS2)C(=O)C3=CN(N=N3)C4=CC(=CC=C4)F
• Molecular Formula: C20H20FN5O2S
• Molecular Weight: 413.5 g/mol

Description

N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H20FN5O2S and its molecular weight is 413.47. The purity is usually 95%.
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Scientific Research Applications

Biological and Cheminformatics Studies on Triazole Derivatives

A series of novel 1,2,4-triazole based compounds, including ones similar to the chemical , have been synthesized and evaluated for inhibitory activity against mushroom tyrosinase. These compounds demonstrate potential as scaffolds for designing new drugs against melanogenesis. The study highlights the role of triazole derivatives, including those with specific substituents like a 3-fluorophenyl group, in inhibiting tyrosinase activity, suggesting their utility in addressing conditions like hyperpigmentation (Hassan et al., 2022).

Antimicrobial Activity of Substituted 2-Aminobenzothiazoles

In the quest for combating antimicrobial resistance, substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives have been synthesized and evaluated for their antimicrobial activities. The findings indicate the potential of such compounds in designing more potent derivatives to address antimicrobial resistance, highlighting the structural importance of the triazole moiety and its substituents (Anuse et al., 2019).

Structural and Theoretical Analysis of Biologically Active 1,2,4-Triazoles

The synthesis and characterization of biologically active derivatives of 1,2,4-triazoles, including those with fluoro-phenyl substituents, have been explored. The study emphasizes the significance of intermolecular interactions in the crystalline solid state of these compounds, suggesting their relevance in the development of pharmaceuticals (Shukla et al., 2017).

Antineoplastic Activity of Triazole Derivatives

A novel 1,2,4-triazole derivative has been evaluated for its anticancer activity against Dalton’s Lymphoma Ascitic in mice, showcasing the potential of triazole derivatives, especially those with specific substituents, in cancer therapy. This study provides insights into the therapeutic applications of such compounds in oncology (Arul & Smith, 2016).